2-(Azetidin-3-YL)-3-bromopyridine hydrochloride

• Molecular Formula: C8H10BrClN2
• Molecular Weight: 249.53 g/mol
• IUPAC Name: 2-(azetidin-3-yl)-3-bromopyridine;hydrochloride
• InChI: InChI=1S/C8H9BrN2.ClH/c9-7-2-1-3-11-8(7)6-4-10-5-6;/h1-3,6,10H,4-5H2;1H
• InChI Key: JNQRXGXKHUTNMW-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1)C2=C(C=CC=N2)Br.Cl

Description

2-(Azetidin-3-YL)-3-bromopyridine hydrochloride is a useful research compound. Its molecular formula is C8H10BrClN2 and its molecular weight is 249.53 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of tert-butyl 3-(3-bromopyridin-2-yl)azetidine-1-carboxylate (3) (266 g, 0.849 mol, 1 eq.) in methanol (6 L) was added concentrated HCl (350 mL, 4.2 mol, 4.95 eq.) and the resulting mixture was stirred at RT for 92 hrs. The mixture was concentrated and dried using a rotavapor to obtain 230 g of 2-(azetidin-3-yl)-3-bromopyridine hydrochloride (4).